N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-2-furamide

• IUPAC Name: N-[2-[[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C16H18N6O2/c1-11-12(2)22(10-21-11)15-8-14(19-9-20-15)17-5-6-18-16(23)13-4-3-7-24-13/h3-4,7-10H,5-6H2,1-2H3,(H,18,23)(H,17,19,20)
• InChI Key: WUQFBKPEGUUZDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=NC=NC(=C2)NCCNC(=O)C3=CC=CO3)C
• Molecular Formula: C16H18N6O2
• Molecular Weight: 326.35 g/mol

Description

The chemistry of compounds containing imidazole and pyrimidine rings, such as N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-2-furamide, is of interest due to their potential biological activities and applications in various fields, including medicinal chemistry and material science. These compounds often exhibit unique chemical reactivity and physical properties due to the presence of nitrogen-rich heterocycles.

Synthesis Analysis

Compounds similar to the one are synthesized through multistep reactions, involving key steps like the aza-Wittig reaction, Suzuki coupling, and amidation. For instance, the synthesis of ethyl (2,5-dioxo-1-phenyl-2,3-dihydro-1H,5H-1-benzofuro[3,2-d]imidazo[1,2-a]pyrimidin-3-yl)acetate through aza-Wittig reaction demonstrates the complexity and precision required in synthesizing these types of molecules (Deng et al., 2010).

Molecular Structure Analysis

The molecular structures of compounds in this category often feature planar heterocyclic systems, with significant intramolecular interactions. For example, the planarity of the imidazo[1,2-a]benzo[4,5]furo[2,3-d]pyrimidine ring system and its twisted phenyl ring highlight the structural complexity and potential for diverse chemical reactivity and interactions (Deng et al., 2010).

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific structures and the biological targets they interact with. Some imidazole derivatives show antimicrobial potential, while others have been evaluated for antitumor potential.

Safety and Hazards

The safety and hazards of imidazole derivatives can vary widely depending on their specific structures. Some imidazole derivatives are commercially available drugs in the market.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring containing drugs. Therefore, the development of novel methods for the synthesis of substituted imidazoles is of strategic importance.